Cas no 2169881-99-4 ((2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid
• CAS No: 2169881-99-4
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• CID: 6429237
• PubChem ID: 165527341
• Update Time: 2025-10-28

(2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid
• EN300-1457092
• 2169881-99-4

• Inchi： 1S/C7H5ClO3/c8-7-5(3-4-11-7)1-2-6(9)10/h1-4H,(H,9,10)/b2-1+
• InChI Key： UJQSSIODJSVQCU-OWOJBTEDSA-N
• SMILES： ClC1=C(/C=C/C(=O)O)C=CO1

Computed Properties

• Exact Mass: 171.9927217g/mol
• Monoisotopic Mass: 171.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Additional information on (2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid

(2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid: A Comprehensive Overview

(2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid, identified by the CAS registry number 2169881-99-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a chlorinated furan ring and an enoic acid moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of (2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid is characterized by a conjugated enone system, which contributes to its electronic properties and reactivity. The presence of the chlorinated furan ring introduces additional complexity, enhancing its ability to participate in various chemical reactions. This structural feature also plays a crucial role in determining the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid. Researchers have developed novel methodologies that leverage catalytic processes to achieve high yields and selectivity. These methods not only improve the scalability of production but also pave the way for further modifications of the molecule to explore its full potential as a bioactive agent.

In terms of biological activity, (2E)-3-(2-chlorofuran-3-yl)prop-2-enoic acid has demonstrated significant promise in preclinical studies. It has been shown to exhibit potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways. Additionally, recent research has uncovered its potential as an anticancer agent, with studies indicating selective cytotoxicity against cancer cell lines while sparing normal cells.

The application of computational chemistry tools has further enhanced our understanding of (2E)-3-(2-chlorofuran-3-yl)prop-enoic acid's interactions within biological systems. Molecular docking studies have revealed its binding affinity to various protein targets, providing insights into its mechanism of action. These findings are instrumental in guiding further optimization efforts aimed at enhancing its therapeutic efficacy.

In conclusion, (2E)-3-(2-chlorofuran-3-yl)prop-enoic acid, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to the development of innovative therapies and materials.